Cas no 101327-85-9 (5-nitroquinoline-6-carbaldehyde)

• Product Name: 5-nitroquinoline-6-carbaldehyde
• CAS No: 101327-85-9
• Molecular Formula: C₁₀H₆N₂O₃
• Molecular Weight: 202.16624
• CID: 1131644
• PubChem ID: 13467744

5-nitroquinoline-6-carbaldehyde Properties

Names and Identifiers

• 5-nitroquinoline-6-carbaldehyde
• 6-Quinolinecarboxaldehyde, 5-nitro-
• 5-nitro-quinoline-6-carbaldehyde
• CTK0G8292
• AGN-PC-00MOP9
• ACMC-20m4d1
• 6-Formyl-5-nitroquinoline
• DB-317779
• 101327-85-9
• DTXSID50541594
• AKOS002854884

• MDL： MFCD07506536
• InChIKey： PLPBGGBSIOLZOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6N2O3/c13-6-7-3-4-9-8(2-1-5-11-9)10(7)12(14)15/h1-6H
• SMILES： C1=CC2=C(C=CC(=C2[N+](=O)[O-])C=O)N=C1

Computed Properties

• Exact Mass: 202.03788
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.03784206g/mol
• Heavy Atom Count: 15
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 73.1